molecular formula C12H16N2S B8717373 3,8-Dimethyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide CAS No. 61418-00-6

3,8-Dimethyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide

Cat. No. B8717373
CAS RN: 61418-00-6
M. Wt: 220.34 g/mol
InChI Key: BEAJTPYPUDZBKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,8-Dimethyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide is a useful research compound. Its molecular formula is C12H16N2S and its molecular weight is 220.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,8-Dimethyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,8-Dimethyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61418-00-6

Product Name

3,8-Dimethyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide

Molecular Formula

C12H16N2S

Molecular Weight

220.34 g/mol

IUPAC Name

3,8-dimethyl-6,7-dihydro-5H-quinoline-8-carbothioamide

InChI

InChI=1S/C12H16N2S/c1-8-6-9-4-3-5-12(2,11(13)15)10(9)14-7-8/h6-7H,3-5H2,1-2H3,(H2,13,15)

InChI Key

BEAJTPYPUDZBKS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C(CCC2)(C)C(=S)N)N=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A 1.55 molar solution of butyl lithium in hexane (12.9 ml, 20 mM) maintained below 10° was treated with a solution of 5,6,7,8-tetrahydro-3,8-dimethylquinoline (3.22 g, 20 mM) in tetrahydrofuran (10 ml). After 0.5 hours a 22% solution of t-butyldimethylsilyl isothiocyanate in benzene (13.7 g, 20 mM) was added dropwise. After a further 0.5 hours the reaction was quenched with water (100 ml.) then acidified (to pH1). After 1 hour the layers were separated, the aqueous layer basified (to pH9) and extracted with dichloromethane (2×50 ml). The organic extracts were dried and evaporated. Recrystallisation of the residue from toluene gave the title thioamide (3.3 g, 75%) mp. 160°-2°
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
12.9 mL
Type
solvent
Reaction Step One
Quantity
3.22 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
13.7 g
Type
solvent
Reaction Step Three
Yield
75%

Synthesis routes and methods II

Procedure details

3,8-dimethyl-8-cyano-5,6,7,8-tetrahydroquinoline is treated with H2S in pyridine and in the presence of triethylamine following the general procedure of Example 5 and the title compound is isolated and recrystallised from benzene as the quarter hydrate, colourless needles m.p. 164° C. This was converted to the hydrochloride by treatment in isopropanol with a solution of dry HCl gas in ether. The title compound hydrochloride crystallised as colourless needles m.p. 277° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.